2-Oxopentylbenzene sulfonate
Description
2-Oxopentylbenzene sulfonate is an organic compound characterized by a benzene ring substituted with a sulfonate (-SO₃⁻) group and a pentyl chain bearing a ketone (oxo) functional group at the second carbon. This structure confers unique physicochemical properties, including moderate water solubility due to the ionic sulfonate group and lipophilicity from the oxopentyl chain.
Properties
Molecular Formula |
C11H14O4S |
|---|---|
Molecular Weight |
242.29 g/mol |
IUPAC Name |
2-oxopentyl benzenesulfonate |
InChI |
InChI=1S/C11H14O4S/c1-2-6-10(12)9-15-16(13,14)11-7-4-3-5-8-11/h3-5,7-8H,2,6,9H2,1H3 |
InChI Key |
FUUOBULYVFTUIN-UHFFFAOYSA-N |
Canonical SMILES |
CCCC(=O)COS(=O)(=O)C1=CC=CC=C1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Comparative Analysis of Sulfonate and Benzoate Derivatives
Key Observations:
Functional Group Impact: The sulfonate group in 2-oxopentylbenzene sulfonate enhances water solubility compared to ester-based analogues like phenyl benzoate (solubility: sulfonates > benzoates) .
Benzoate esters (e.g., phenyl benzoate) generally degrade faster due to esterase susceptibility, whereas sulfonates may resist hydrolysis under neutral conditions .
Toxicity Profile: Fluorinated sulfonates (e.g., perfluorohexane sulfonate) demonstrate higher toxicity in animal studies compared to non-fluorinated analogues, linked to their persistence and protein-binding affinity . Amino-substituted sulfonates (e.g., 2-amino-benzene sulfonate) may exhibit reactivity risks due to the amine group, whereas the ketone in 2-oxopentylbenzene sulfonate could participate in redox reactions .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
